Cas no 2229267-56-3 (tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate
• CAS No: 2229267-56-3
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5935120
• PubChem ID: 165826625
• Update Time: 2025-05-20

tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate
• 2229267-56-3
• tert-butyl N-{5-chloro-2-[(pyrrolidin-3-yl)methyl]phenyl}carbamate
• EN300-1889259

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-14-9-13(17)5-4-12(14)8-11-6-7-18-10-11/h4-5,9,11,18H,6-8,10H2,1-3H3,(H,19,20)
• InChI Key： BYCWSXWUJUEJGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1CNCC1

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2229267-56-3)

The compound tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2229267-56-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidin-3-yl moiety and tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

One of the most searched questions related to this compound is: "What is the synthetic route for tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate?" The synthesis typically involves multi-step organic transformations, starting from commercially available precursors. Key steps often include palladium-catalyzed cross-coupling reactions to introduce the 5-chloro-2-methylphenyl framework, followed by selective protection of the amine group with a tert-butyloxycarbonyl (Boc) moiety. The pyrrolidin-3-yl group is usually introduced through reductive amination or nucleophilic substitution strategies.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry. The pyrrolidine scaffold is particularly relevant to modern drug design, as it appears in numerous FDA-approved drugs targeting GPCRs and neurotransmitter transporters. Additionally, the Boc-protected amine functionality makes this compound valuable for peptide mimetics research, which is experiencing renewed interest due to advances in targeted protein degradation technologies like PROTACs.

Analytical characterization of CAS 2229267-56-3 typically involves advanced techniques such as HPLC-MS for purity assessment, NMR spectroscopy for structural confirmation (particularly ¹H and ¹³C NMR), and X-ray crystallography when single crystals can be obtained. The chloro-substituted aromatic ring generates distinctive splitting patterns in the aromatic region of the ¹H NMR spectrum, while the tert-butyl group appears as a characteristic singlet at approximately 1.4 ppm.

From a stability perspective, the carbamate linkage in this compound requires careful handling under basic conditions, as it can undergo hydrolysis. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to prevent degradation. This stability profile is frequently queried in scientific forums with questions like "How stable is tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate in solution?" - with studies indicating reasonable stability in aprotic solvents like DMSO or DMF for short-term storage.

The pharmaceutical industry's growing focus on fragment-based drug discovery has increased the relevance of compounds like tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate. Its molecular weight (typically around 310 g/mol) and balanced lipophilicity make it suitable for fragment screening libraries. Moreover, the presence of both hydrogen bond acceptors (carbamate oxygen) and donors (NH) allows for diverse interactions with biological targets.

Recent patent literature reveals that derivatives of this compound have been investigated as intermediates for JAK kinase inhibitors and 5-HT receptor modulators, addressing current therapeutic needs in autoimmune diseases and neuropsychiatric disorders. The 5-chloro-2-methylphenyl moiety in particular appears to contribute to improved pharmacokinetic properties in many drug candidates, explaining the sustained research interest in this structural motif.

For researchers working with this compound, common experimental challenges include optimizing the deprotection of the Boc group under mild conditions to preserve the pyrrolidine functionality. This has led to numerous methodological studies comparing trifluoroacetic acid, hydrochloric acid, and enzymatic cleavage approaches. The choice of deprotection method often depends on downstream applications and the sensitivity of other functional groups in more complex derivatives.

In the broader context of green chemistry initiatives, synthetic approaches to CAS 2229267-56-3 are being reevaluated to reduce reliance on hazardous reagents. Catalytic methods using earth-abundant metals and solvent-free conditions are emerging as sustainable alternatives for key transformations in its synthesis. These developments respond to the pharmaceutical industry's push toward more environmentally benign manufacturing processes.

The compound's role in structure-activity relationship (SAR) studies is another area of active investigation. Medicinal chemists frequently modify the pyrrolidine ring (through N-substitution or ring fusion) or the chlorophenyl moiety (via additional substituents or bioisosteric replacement) to explore pharmacological space. Such modifications have yielded compounds with improved target selectivity and metabolic stability in several drug discovery programs.

From a regulatory perspective, proper documentation of tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate is essential for research and development purposes. Safety data sheets should include comprehensive information about handling procedures, although the compound is not classified as hazardous under standard regulations. Researchers often search for "tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate safety profile" to ensure compliance with laboratory safety protocols.

Looking forward, the versatility of this chemical scaffold suggests continued utility in drug discovery. Emerging applications include its use as a building block for covalent inhibitors (through modification of the pyrrolidine nitrogen) and in the development of radiopharmaceuticals (via introduction of halogen isotopes at the chloro position). These directions reflect the compound's adaptability to cutting-edge therapeutic modalities.

For analytical chemists, method development for CAS 2229267-56-3 quantification remains an active area. Recent advances in UPLC-MS/MS techniques have enabled detection at nanomolar concentrations, facilitating pharmacokinetic studies of derivatives. The compound's UV chromophore (λ_max ~270 nm) also makes it amenable to standard HPLC-UV analysis for quality control purposes.

In conclusion, tert-butyl N-{5-chloro-2-(pyrrolidin-3-yl)methylphenyl}carbamate represents a structurally interesting and pharmacologically relevant intermediate with diverse applications in modern drug discovery. Its combination of aromatic chlorination, protected amine, and saturated nitrogen heterocycle provides multiple vectors for chemical modification, ensuring its continued importance in medicinal chemistry research. As synthetic methodologies advance and therapeutic targets evolve, this compound will likely maintain its position as a valuable tool for pharmaceutical innovation.